BENG“E Safety Operating Guide

Check Availability & Pricing

Personal Protective Equipment & Handling
Guide: 2-Methoxy-4'-nitrobenzophenone

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: 2-Methoxy-4'-nitrobenzophenone
CAS No.: 42495-50-1
Cat. No.: B1356294
Get Quote
. J

Executive Safety Summary

Chemical Name: 2-Methoxy-4'-nitrobenzophenone CAS Number: 42495-50-1 (Isomer
specific); Note: Safety protocols derived from class-harmonized data for Nitrobenzophenones.
Synonyms: (2-Methoxyphenyl)(4-nitrophenyl)methanone; 4'-Nitro-2-methoxybenzophenone.[1]
Physical State: Pale yellow to yellow crystalline solid.

Core Directive: This compound serves as a critical photo-active intermediate and
pharmacophore scaffold in drug development.[1] While chemically stable under ambient
conditions, its nitro-aromatic moiety presents potential reduction hazards, and the
benzophenone core acts as a photosensitizer. Strict light protection and inhalation controls are
required.[2]

Hazard Classification (GHS Class-Based Extrapolation)
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Hazard Type Category Hazard Statement
) o H315: Causes skin irritation.[2]

Skin Irritation Cat.[1][3][4] 2

[31[4]

o H319: Causes serious eye

Eye Irritation Cat. 2A o

irritation.[2][3][4]

H335: May cause respiratory
STOT - SE Cat. 3 o

irritation.[2][3][4][5]

H317: May cause an allergic
Sensitization Skin (Cat.[6] 1) skin reaction (Class effect of

benzophenones).

Personal Protective Equipment (PPE) Matrix

This matrix moves beyond generic recommendations, selecting gear based on chemical
resistance against aromatic nitro compounds and common solubilizing agents (e.g., DCM,
DMSO).

PPE Selection Logic

o Glove Permeation: Nitro-aromatics can permeate thin nitrile rapidly when in solution.[1]

« Respiratory: Solid dust is the primary vector; however, during synthesis (heating), organic
vapors become the concern.
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Protection Zone Recommended Equipment  Technical Justification

Hand (Dry Solid) Nitrile (Single)Thickness: = 5 Sufficient for incidental contact
an oli
Y mil with dry powder.[1]

Why? Aromatic nitro
compounds in organic solvents
Hand (Solution) Double Glovinglnner: Nitrile / (DCM/Acetone) can degrade
Outer: Nitrile or Laminate single nitrile layers <15 mins.
Double gloving provides a

visual breakthrough indicator.

Mandatory for weighing
) ) operations outside a fume
Respiratory N95 / P2 Respirator ) )
hood to prevent inhalation of

sensitizing dusts.

Safety glasses are insufficient
Eye / Face Chemical Splash Goggles due to the risk of fine dust

migration or solution splash.

Standard protection. Tyvek

sleeves recommended if
Body Lab Coat (Cotton/Poly blend) ) -

handling >10g quantities to

prevent cuff contamination.

Operational Handling Protocol
A. Storage & Stability[5]

 Light Sensitivity: Benzophenones are photo-initiators.[1] Store in amber glass or foil-wrapped
containers to prevent UV-induced radical formation or degradation.[1]

e Atmosphere: Store under inert gas (Argon/Nitrogen) if keeping for >3 months to prevent slow
oxidation of the methoxy group or hydrolysis.

B. Weighing & Transfer Workflow

o Step 1: De-static the balance area. Nitro-aromatics can be static-prone.[1] Use an ionizing
fan or anti-static gun.
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Step 2: Place the receiving vessel (flask/vial) in the balance.

Step 3: Transfer solid using a stainless steel spatula (avoid plastic which generates static).

Step 4: Immediately recap the source container.

Step 5: Wipe the exterior of the receiving vessel with a Kimwipe dampened with ethanol
before removing from the hood.

C. Solubilization & Reaction[1]

e Solvent Choice: Highly soluble in Dichloromethane (DCM), Ethyl Acetate, and DMSO.
Sparingly soluble in Ethanol.

o Exotherm Check: Dissolution is generally endothermic or neutral. However, if using strong
reducing agents (e.g., LIAIH4, H2/Pd) to convert the nitro group to an amine, expect a
significant exotherm.

 Inertion: Always purge reaction vessels with Nitrogen/Argon before heating. Oxygen at high
temperatures can lead to oxidative decomposition of the anisole (methoxy) ring.

D. Decision Logic: PPE Selection

The following diagram illustrates the decision process for selecting the correct PPE based on
the state of the chemical.
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Handling 2-Methoxy-4'-nitrobenzophenone

Determine Physical State

Weighing/Transfer Reaction/Extraction

Dry Solid / Powder Dissolved in Solvent

Is Dust Generation Likely? Solvent Type?

No (Closed Vessel) \Yes (Open Transfer)

Standard PPE:
Nitrile Gloves (5mil)

Enhanced PPE:
+ N95 Respirator Aggressive (DCM, THF, DMF) Mild (Water, Ethanol)

Safety Glasses + Goggles

Lab Coat

REQUIRED:

Double Nitrile Gloves Standard Nitrile Gloves

or Silver Shield Laminate

(Change every 30 mins)

Click to download full resolution via product page
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Figure 1: Decision tree for selecting appropriate PPE based on physical state and solvent
carrier.[1]

Emergency Response & Disposal
Spill Response Workflow

Scenario: 5g of powder spilled on the benchtop.
e Evacuate: Clear the immediate area of personnel.
e PPE Up: Don N95 mask, goggles, and double nitrile gloves.

o Contain: Cover the spill with a damp paper towel (water or ethanol) to prevent dust lofting.
Do not dry sweep.

o Clean: Scoop up the damp material into a wide-mouth waste jar.

o Decontaminate: Wash the surface with a 10% soap solution, followed by water. The yellow
color is a visual tracer; clean until no yellow residue remains.

1. Cover with DAMP towel
Dry Powder Spill —> 2. Scoop to waste

V1 3. DO NOT SWEEP
Spill Detected Assess Hazard: Decontaminate Surface Dispose as
P Dust vs. Liquid Soap + Water’ Non-Halogenated Organic
g a——y p g ]

Solution Spill ».| 1. Absorb with Vermiculite
2. Scoop to waste

Click to download full resolution via product page

Figure 2: Step-by-step workflow for safely managing laboratory spills.[1]

Waste Disposal[5]

 Classification: Non-halogenated organic waste (unless dissolved in DCM/Chloroform).

e Segregation: Do not mix with strong oxidizers (e.g., Nitric acid waste) to prevent
nitration/oxidation reactions in the waste drum.
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e Labeling: Clearly label as "Contains Nitro-aromatics" and "Photo-active."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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